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Compound of Interest

Compound Name: ACA-28

Cat. No.: B10857075

This guide provides crucial safety and logistical information for the proper disposal of ACA-28,
a research chemical identified as an ERK modulator. The content is tailored for researchers,
scientists, and drug development professionals, emphasizing safe laboratory practices and
regulatory compliance.

Crucial Note: The information presented here is based on general best practices for the
disposal of potent research-grade small molecule inhibitors. The term "ACA-28" may not be
universally unique, and the specific hazards of the compound you possess can only be
definitively determined from the Safety Data Sheet (SDS) provided by the manufacturer. Always
consult the SDS for ACA-28 before handling or beginning any disposal procedures.

Immediate Safety and Handling Precautions

Before proceeding with the disposal of ACA-28, it is imperative to adhere to the following
safety protocols. These are based on standard guidelines for handling high-potency small
molecule kinase inhibitors.[1]

o Work Area: Always handle ACA-28 in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the risk of inhalation.[1]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This
includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
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o Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile gloves are commonly
used, but consult the SDS for specific recommendations.

o Body Protection: A lab coat must be worn to prevent skin exposure.[1]

o Hygiene: Avoid all direct contact with the skin, eyes, and clothing. Do not eat, drink, or smoke
in areas where ACA-28 is handled. Wash hands thoroughly after handling.[1]

o Storage: Store ACA-28 in a securely sealed container in a designated, controlled-access
area.

Step-by-Step Disposal Protocol for ACA-28

The disposal of ACA-28 must be managed through your institution's Environmental Health and
Safety (EHS) program as hazardous chemical waste.

o \Waste Identification and Classification:

o ACA-28 is a potent bioactive small molecule and must be treated as hazardous chemical
waste.

o Do not mix ACA-28 waste with other chemical waste streams unless explicitly permitted
by your EHS office.

¢ Preparing for Disposal:
o Solid Waste:

» Collect any solid ACA-28, contaminated PPE (gloves, bench paper, etc.), and empty
vials in a designated, leak-proof hazardous waste container.

» Ensure the container is compatible with the chemical properties of ACA-28.
o Liquid Waste:

= |f ACA-28 is in a solvent, collect it in a designated, sealed, and leak-proof hazardous
waste container.
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» The solvent will likely determine the specific waste stream (e.g., halogenated or non-

halogenated).

e Labeling and Storage:
o Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "ACA-28 (ERK Modulator)"

The specific solvent(s) and their concentrations, if applicable.

An accurate estimate of the quantity of waste.

o Store the sealed and labeled container in a designated satellite accumulation area or your
laboratory's main hazardous waste storage area, in accordance with your institution's

policies.
e Arranging for Pickup:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.
o Follow their specific procedures for waste manifest documentation.

Quantitative Data Summary

As specific quantitative data for ACA-28 is not publicly available, the following table provides a
template based on data for a representative small molecule kinase inhibitor.[1] This data is for
illustrative purposes only and must be replaced with information from the official ACA-28 SDS.

Molecular Key Inhibitory
e Molecular )
Identifier CAS Number Weight (g/mol  Values
Formula
) (Example)
Consult Your Consult Your Consult Your e.g., ICso =X nM
ACA-28
SDS SDS SDS for ERK
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Experimental Protocols

There are no specific experimental protocols for the disposal of ACA-28 beyond the procedural
steps outlined above. The process is administrative and logistical, focusing on safe handling,
proper containment, and adherence to institutional and regulatory guidelines for hazardous

waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of ACA-28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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